Cas no 1214365-28-2 (3-Fluoro-5-(3-fluorophenyl)pyridin-4-amine)

• Product Name: 3-Fluoro-5-(3-fluorophenyl)pyridin-4-amine
• CAS No: 1214365-28-2
• MF: C₁₁H₈F₂N₂
• MW: 206.191429138184
• CID: 4925830
• Update Time: 2025-05-20

3-Fluoro-5-(3-fluorophenyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(3-fluorophenyl)pyridin-4-amine
• 3-Fluoro-5-(3-fluorophenyl)pyridin-4-amine

• Inchi： 1S/C11H8F2N2/c12-8-3-1-2-7(4-8)9-5-15-6-10(13)11(9)14/h1-6H,(H2,14,15)
• InChI Key： DBHICDGFWJDPAX-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1N)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Fluoro-5-(3-fluorophenyl)pyridin-4-amine

Comprehensive Overview of 3-Fluoro-5-(3-fluorophenyl)pyridin-4-amine (CAS No. 1214365-28-2): Properties, Applications, and Industry Insights

3-Fluoro-5-(3-fluorophenyl)pyridin-4-amine (CAS No. 1214365-28-2) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's dual fluorine substitution enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Recent studies highlight its potential in targeting kinase inhibitors and central nervous system (CNS) therapeutics, aligning with the growing demand for precision medicine.

The molecular structure of 3-Fluoro-5-(3-fluorophenyl)pyridin-4-amine incorporates a pyridine core with fluorine atoms at strategic positions, which improves its lipophilicity and membrane permeability. This property is critical for blood-brain barrier (BBB) penetration, a key focus area in neurodegenerative disease research. Industry trends show increased searches for "fluorinated drug candidates 2024" and "pyridine-based CNS drugs," reflecting its relevance in current R&D pipelines.

From a synthetic chemistry perspective, CAS No. 1214365-28-2 is synthesized via cross-coupling reactions involving halogenated precursors. Its amine functional group allows further derivatization, enabling the development of highly selective bioactive molecules. Researchers frequently query "scale-up methods for fluorinated pyridines" and "green chemistry approaches," indicating a shift toward sustainable production.

In agrochemical applications, 3-Fluoro-5-(3-fluorophenyl)pyridin-4-amine serves as a precursor for crop protection agents. Its fluorine atoms contribute to resistance management in pest control, addressing global concerns about food security and sustainable agriculture. SEO data reveals spikes in searches like "next-gen fungicide intermediates" and "fluorine in agrochemicals," underscoring market demand.

Analytical characterization of this compound involves advanced techniques such as HPLC-MS and NMR spectroscopy, with purity thresholds exceeding 98% for pharmaceutical use. Quality control discussions often center on "impurity profiling of fluorinated APIs" and "regulatory compliance for fluorine-containing compounds," topics dominating industry forums.

Emerging patents featuring 1214365-28-2 demonstrate its utility in oncology targets and anti-inflammatory pathways. The compound's structure-activity relationship (SAR) is frequently compared to ibrutinib analogs and JAK/STAT modulators, driving academic interest. Google Scholar metrics show rising citations for "fluoropyridine medicinal chemistry" and "small molecule kinase probes."

Environmental considerations for 3-Fluoro-5-(3-fluorophenyl)pyridin-4-amine include biodegradation studies and ecotoxicological assessments, particularly given the persistence of fluorinated compounds. Regulatory bodies emphasize PFAS alternatives, making this compound a subject of "green fluorine chemistry" webinars and "sustainable fluorination" whitepapers.

Market projections for fluorinated pyridine derivatives anticipate a 6.8% CAGR (2024-2030), fueled by demand in precision therapeutics and smart agrochemicals. Strategic partnerships between CDMOs and biotech firms are accelerating the commercialization of CAS No. 1214365-28-2, with innovation hubs focusing on late-stage functionalization techniques.